Cas no 63991-50-4 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethyldimethylamine dihydrochloride)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethyldimethylamine dihydrochloride
• CAS No: 63991-50-4
• MF: C₁₁H₁₇Cl₂N₃S
• MW: 294.243778944016
• CID: 503189
• PubChem ID: 16800533
• Update Time: 2025-05-20

2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethyldimethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-(1H-benzimidazol-2-ylthio)-N,N-dimethyl-, hydrochloride (1:2)
• 2-(1H-Benzimidazol-2-ylsulfanyl)-N,N-dimethylethanamine dihydrochloride
• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethyldimethylamine dihydrochloride
• 2-((1H-benzo[d]imidazol-2-yl)thio)-N,N-dimethylethanamine dihydrochloride
• [2-(1H-1,3-BENZODIAZOL-2-YLSULFANYL)ETHYL]DIMETHYLAMINE DIHYDROCHLORIDE
• 2-(1H-benzimidazol-2-ylsulfanyl)-N,N-dimethylethanamine;dihydrochloride
• 2-[(1H-Benzimidazol-2-yl)sulfanyl]-N,N-dimethylethan-1-amine--hydrogen chloride (1/2)
• 63991-50-4
• DTXSID60981826
• AKOS026700073
• F1279-0016

• Inchi： 1S/C11H15N3S.2ClH/c1-14(2)7-8-15-11-12-9-5-3-4-6-10(9)13-11;;/h3-6H,7-8H2,1-2H3,(H,12,13);2*1H
• InChI Key： LMADQPUJCCXCPV-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=NC2C=CC=CC=2N1)CCN(C)C

Computed Properties

• Exact Mass: 275.9192
• Monoisotopic Mass: 293.0520241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 32.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethyldimethylamine dihydrochloride

2-(1H-1,3-Benzodiazol-2-ylsulfanyl)ethyldimethylamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No 63991-50-4, known as 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethyldimethylamine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In recent years, advancements in synthetic chemistry and computational modeling have shed new light on its properties and mechanisms of action.

At its core, the molecule features a benzodiazole ring system, which is a heterocyclic aromatic structure known for its stability and reactivity. The benzodiazole moiety is connected to a sulfanyl group (-S-) that serves as a bridge to an ethyl chain terminated with a dimethylamine group. The presence of the dimethylamine group introduces basicity to the molecule, which can influence its interactions with biological systems. The dihydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for pharmaceutical applications due to improved solubility and stability.

Recent studies have explored the benzodiazole-containing compounds as potential candidates for various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial agents. The unique electronic properties of the benzodiazole ring make it an attractive scaffold for designing bioactive molecules. For instance, researchers have reported that benzodiazole derivatives exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

In terms of pharmacokinetics, the ethyl chain in the molecule may influence its absorption and distribution profiles. The dimethylamine group could enhance membrane permeability, allowing the compound to cross biological barriers more effectively. However, further studies are needed to fully understand its pharmacokinetic behavior in vivo. Preclinical data suggest that this compound may exhibit favorable bioavailability, making it a promising candidate for drug delivery systems.

One of the most exciting developments involving this compound is its potential role in cancer therapy. Emerging research indicates that benzodiazole-containing compounds can induce apoptosis in cancer cells by modulating key signaling pathways such as Bcl-2 and caspase-3. Additionally, these compounds have shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting their potential as adjuvants in cancer treatment regimens.

Another area of interest is the evaluation of this compound's antimicrobial activity. Studies have demonstrated that benzodiazole derivatives possess potent activity against a range of bacterial and fungal pathogens. This is particularly relevant given the growing concern over antibiotic resistance worldwide. The sulfanyl group in the molecule may contribute to its antimicrobial properties by enhancing interactions with microbial cell membranes or inhibiting essential enzymes.

From a synthetic perspective, the preparation of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethyldimethylamine dihydrochloride involves multi-step reactions that highlight modern organic synthesis techniques. The construction of the benzodiazole ring typically requires condensation reactions between o-aminothiophenol derivatives and aldehydes or ketones under acidic conditions. Subsequent functionalization steps allow for the introduction of the ethyl chain and dimethylamine group.

In conclusion, CAS No 63991-50-4 represents a compelling example of how structural diversity can lead to versatile bioactive molecules with wide-ranging applications. As research continues to uncover its potential therapeutic benefits, this compound stands at the forefront of innovative drug discovery efforts.